Cas no 1803850-91-0 (3-Fluoro-4-hydroxypyridine-2-acetic acid)

• Product Name: 3-Fluoro-4-hydroxypyridine-2-acetic acid
• CAS No: 1803850-91-0
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 4905256
• Update Time: 2025-05-23

3-Fluoro-4-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-hydroxypyridine-2-acetic acid

• Inchi： 1S/C7H6FNO3/c8-7-4(3-6(11)12)9-2-1-5(7)10/h1-2H,3H2,(H,9,10)(H,11,12)
• InChI Key： UIVUYLWGPZDDCP-UHFFFAOYSA-N
• SMILES： FC1C(C=CNC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4

Additional information on 3-Fluoro-4-hydroxypyridine-2-acetic acid

Recent Advances in the Study of 3-Fluoro-4-hydroxypyridine-2-acetic acid (CAS: 1803850-91-0)

3-Fluoro-4-hydroxypyridine-2-acetic acid (CAS: 1803850-91-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique fluorinated pyridine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of enzyme inhibition and drug development.

One of the key areas of research involves the role of 3-Fluoro-4-hydroxypyridine-2-acetic acid as a building block for more complex molecules. Its structural features, including the fluorine atom and the hydroxyl group, make it a versatile intermediate for the synthesis of novel compounds with enhanced pharmacological properties. Recent publications have highlighted its utility in the development of kinase inhibitors, where its ability to modulate enzyme activity has been extensively studied.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3-Fluoro-4-hydroxypyridine-2-acetic acid exhibit potent inhibitory effects against a range of kinases implicated in cancer progression. The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates, with several compounds showing nanomolar affinity for their targets. These findings underscore the potential of this compound as a scaffold for the development of next-generation kinase inhibitors.

Another significant advancement comes from a recent patent application (WO2023056789), which describes the use of 3-Fluoro-4-hydroxypyridine-2-acetic acid in the synthesis of novel anti-inflammatory agents. The patent highlights the compound's ability to interact with key inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Preliminary in vivo studies in rodent models have shown reduced inflammation and improved therapeutic outcomes, suggesting a promising avenue for further development.

Beyond its pharmacological applications, 3-Fluoro-4-hydroxypyridine-2-acetic acid has also been investigated for its potential in agrochemical research. A 2024 study in the Journal of Agricultural and Food Chemistry reported that derivatives of this compound exhibit herbicidal activity against a broad spectrum of weeds, with minimal toxicity to crops. The study attributed this selectivity to the compound's unique mode of action, which involves the disruption of plant-specific metabolic pathways.

In conclusion, the growing body of research on 3-Fluoro-4-hydroxypyridine-2-acetic acid (CAS: 1803850-91-0) highlights its versatility and potential across multiple domains. From its role in drug discovery to its applications in agriculture, this compound continues to attract significant attention from researchers worldwide. Future studies are expected to further explore its mechanisms of action and optimize its properties for specific applications, paving the way for innovative solutions in chemical biology and beyond.